2-(3,4-Dichlorophenyl)-3-hydroxy-4-(methylcarbonyl)thiophene

• CAS RN: 808122-96-5
• Molecular Formula: C12H8Cl2O2S
• Molecular Weight: 287.2 g/mol
• IUPAC Name: 1-[5-(3,4-dichlorophenyl)-4-hydroxythiophen-3-yl]ethanone
• InChI: InChI=1S/C12H8Cl2O2S/c1-6(15)8-5-17-12(11(8)16)7-2-3-9(13)10(14)4-7/h2-5,16H,1H3
• InChI Key: RGQFAAYLXUBSJO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CSC(=C1O)C2=CC(=C(C=C2)Cl)Cl

Description

2-(3,4-Dichlorophenyl)-3-hydroxy-4-(methylcarbonyl)thiophene is a useful research compound. Its molecular formula is C12H8Cl2O2S and its molecular weight is 287.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A chloroform (967 mL) solution of 2-(3,4-dichlorophenyl)-3-hydroxy-4-methylcarbonyl-2,5-dichlorothiophene (96.7 g, 221 mmol, purity: 63%) was cooled to −18° C., and to this solution, a chloroform (193 mL) solution of sulfuryl chloride (19.5 mL, 1.15 equivalent amounts) was dropwise added over a period of 20 minutes, followed by stirring at −20° C. for 1 hour. The temperature of the solution was raised to 0° C., and water (193 mL) was dropwise added over a period of 5 minutes, followed by liquid separation. The obtained chloroform solution was sequentially washed with water, a saturated salt solution, a saturated sodium hydrogencarbonate aqueous solution, a saturated sodium thiosulfate aqueous solution and a saturated salt solution, and dried over anhydrous magnesium sulfate. The drying agent was removed by filtration, and the solvent was distilled off to obtain a crude product. To the obtained crude product, 2-propanol (967 mL) was added, followed by stirring at 5° C. for 1 hour. The formed crystals were subjected to filtration to give the desired product as a pale yellow solid (49.4 g, yield: 51%).